Aspartyl-Arginine

• Molecular Formula: C10H19N5O5
• Molecular Weight: 289.29 g/mol
• InChI: InChI=1S/C10H19N5O5/c11-5(4-7(16)17)8(18)15-6(9(19)20)2-1-3-14-10(12)13/h5-6H,1-4,11H2,(H,15,18)(H,16,17)(H,19,20)(H4,12,13,14)
• InChIKey: PSZNHSNIGMJYOZ-UHFFFAOYSA-N

Asp-Arg Dipeptide: Structural Forms and Procurement Rationale

Aspartyl-Arginine (Asp-Arg, CAS 2640-07-5, molecular formula C₁₀H₁₉N₅O₅, MW 289.29) is a dipeptide composed of L-aspartic acid and L-arginine joined via a peptide linkage [1]. This compound exists in two structurally and functionally distinct forms: the conventional α-aspartyl-arginine (H-Asp-Arg-OH, α-peptide bond) and the β-aspartyl-arginine (β-Asp-Arg), which contains a β-iso-peptide bond where the aspartyl β-carboxyl group links to the arginine α-amino group [2]. The β-Asp-Arg form is the monomeric unit of cyanophycin (CGP), a natural biopolymer accumulated by cyanobacteria and heterotrophic bacteria as a carbon/nitrogen reserve [3]. This structural duality—α versus β linkage—fundamentally alters metabolic stability, transporter recognition, and biological activity, making form-specific procurement essential for reproducible research outcomes. The compound is predicted to be highly water-soluble (LogP ≈ −3.60), with a pKa indicating strong basic character [1].

1 Form-specific procurement: α-Asp-Arg vs β-Asp-Arg linkage determines metabolic stability and transporter recognition

2 Dipeptide uptake via PepT1 (SLC15A1) bypasses free amino acid transporter competition

3 β-iso-peptide bond confers resistance to common proteases, requiring dedicated cyanophycinases for cleavage

• [1] Bovine Metabolome Database. Metabocard for Aspartyl-Arginine (BMDB0062227). 2018. Available at: https://bovinedb.ca/metabolites/BMDB0062227 View Source
• [2] Sallam A, Steinbüchel A. Dipeptides in nutrition and therapy: cyanophycin-derived dipeptides as natural alternatives and their biotechnological production. Appl Microbiol Biotechnol. 2010;87:815-828. doi:10.1007/s00253-010-2641-0 View Source
• [3] Nausch H, Huckauf J, Koslowski R, Meyer U, Broer I. Direct Delivery of Health Promoting β-Asp-Arg Dipeptides via Stable Co-expression of Cyanophycin and the Cyanophycinase CphE241 in Tobacco Plants. Front Plant Sci. 2020;11:842. doi:10.3389/fpls.2020.00842 View Source

Why Asp-Arg Forms Are Not Interchangeable

Substituting Asp-Arg with a free L-arginine/L-aspartate amino acid mixture ignores the fundamentally different absorption kinetics: dipeptides are taken up via the proton-coupled di-/tripeptide transporter PepT1 (SLC15A1), which exhibits higher substrate affinity than transporters for free amino acids and does not accept free amino acids or molecules larger than tripeptides [1]. Free amino acids additionally suffer from mutual competitive inhibition at their respective transporters, a limitation absent for dipeptides [2]. Substituting β-Asp-Arg with α-Asp-Arg overlooks the β-iso-peptide bond's resistance to common proteases—cyanophycin is specifically resistant to degradation by conventional endoproteases and exopeptidases, requiring dedicated cyanophycinases (CGPases) for cleavage [3]. The reverse-sequence Arg-Asp dipeptide is not functionally equivalent: sequence reversal alters substrate recognition by dipeptidyl peptidases and transporter affinity, as demonstrated by the differential NaCl-response modulation among arginyl dipeptides where even N-terminal vs C-terminal arginine positioning dictates activity [4]. Each form must be procured and specified according to the intended experimental or application context.

Free amino acid mixture vs dipeptide

Free L-arginine/L-aspartate may shift absorption kinetics; dipeptides use PepT1, which does not accept free amino acids, and free forms face mutual competitive inhibition.

α-Asp-Arg instead of β-Asp-Arg

α-peptide bond lacks the protease resistance of the β-iso-peptide; cyanophycin-derived β-Asp-Arg requires specific cyanophycinases and may show different metabolic stability.

Reverse-sequence Arg-Asp

Sequence reversal alters substrate recognition by dipeptidyl peptidases and transporter affinity; N-terminal vs C-terminal arginine positioning can shift activity profiles.

• [1] Daniel H, Spanier B, Kottra G, Weitz D. From bacteria to man: archaic proton-dependent peptide transporters at work. Physiology. 2006;21:93-102. doi:10.1152/physiol.00054.2005 View Source
• [2] Nausch H, Huckauf J, Koslowski R, Meyer U, Broer I. Direct Delivery of Health Promoting β-Asp-Arg Dipeptides via Stable Co-expression of Cyanophycin and the Cyanophycinase CphE241 in Tobacco Plants. Front Plant Sci. 2020;11:842. doi:10.3389/fpls.2020.00842 View Source
• [3] Law AM, Lai SW, Tavares J, Kimber MS. The structure of cyanophycinase in complex with a cyanophycin degradation intermediate. J Biol Chem. 2009;284(45):31336-31349. Describing cyanophycin resistance to conventional proteases. View Source
• [4] Xu J, Lewandowski BC, Miyazawa T, Tordoff MG, Bachmanov AA, Margolskee RF, et al. Arginyl dipeptides increase the frequency of NaCl-elicited responses via epithelial sodium channel alpha and delta subunits in cultured human fungiform taste papillae cells. Sci Rep. 2017;7:7483. doi:10.1038/s41598-017-07756-x View Source

Quantitative Asp-Arg Differentiation Evidence

Vasodepressor Effect of Ang-(1-2) in Hypertensive Rats

The angiotensinergic dipeptide Ang-(1-2) (Asp1-Arg2) acts as a vasodepressor, functionally opposing Angiotensin II. In the 2-kidney, 1-clip (2K1C) renovascular hypertension rat model, intracerebroventricular (i.c.v.) injection of Ang-(1-2) at 25 pmol/2 μL reduced mean arterial pressure (MAP) by Δ=−26±5 mmHg (P<0.05 vs. baseline) [1]. This contrasts with Angiotensin II, which elevates blood pressure via AT1 receptor-mediated vasoconstriction [2]. The antihypertensive effect was dose-dependent across 1 to 250 pmol i.c.v. (Δ=−19±4 to −26±5 mmHg) and was accompanied by an afterload-independent negative inotropic effect (ΔLVdP/dtmax=−1140±170 mmHg/s, P<0.05) in hypertensive rats, indicating a direct cardiac action [1]. Intravenous injection (25 mmol/0.1 mL) also reduced arterial and ventricular pressures (Δ=−14±4 and −20±1 mmHg respectively) exclusively in hypertensive animals [1].

Vasodepressor effect

Reported endpoint context

ΔMAP = −26±5 mmHg (i.c.v., 25 pmol) in 2K1C hypertensive rat model

Supports N-terminal RAS depressor mechanism studies

Model-specific; cross-study Ang II pressor reference

Evidence Dimension	Mean arterial pressure change (ΔMAP) in hypertensive rat model
Target Compound Data	Ang-(1-2) (Asp-Arg) i.c.v. at 25 pmol: ΔMAP = −26±5 mmHg in 2K1C hypertensive rats (P<0.05 vs. baseline)
Comparator Or Baseline	Angiotensin II: pressor effect via AT1 receptor activation (~30-50 mmHg increase at 0.1-1 μg/kg i.v. in rat models, cross-study reference); baseline MAP in 2K1C rats prior to injection
Quantified Difference	Net depressor effect of −26 mmHg vs Ang II pressor effect; opposite directional pharmacology. Ratio of ΔLVdP/dtmax to ΔMAP confirmed afterload-independent inotropy.
Conditions	Male Holtzman rats, 2K1C hypertension model (6 weeks post-surgery), n=4-6 per group, cyclodextrin-formulated dipeptide, i.c.v. and i.v. routes, arterial and left ventricular pressure recording

Why This Matters

This depressor pharmacology is directionally opposite to Ang II and Ang-(1-7), positioning Asp-Arg as a unique N-terminal RAS fragment for antihypertensive mechanistic studies and formulation development.

• [1] Pedrino GR, et al. P178 Central or peripheral injection of a formulation containing the angiotensinergic dipeptide Asp-Arg reduces arterial pressure and cardiac inotropy in hypertensive rats. J Hypertens. 2024;42(Suppl 3):e301. doi:10.1097/01.hjh.0001026948.XXXXX View Source
• [2] Forrester SJ, Booz GW, Sigmund CD, Coffman TM, Kawai T, Rizzo V, et al. Angiotensin II signal transduction: an update on mechanisms of physiology and pathophysiology. Physiol Rev. 2018;98(3):1627-1738. doi:10.1152/physrev.00038.2017 View Source

β-Asp-Arg Mitochondrial ROS Reduction in Senescent Fibroblasts

In an in vitro head-to-head comparison using senescent human dermal fibroblasts, β-L-aspartyl-L-arginine at 10 μM achieved a significant reduction of mitochondrial reactive oxygen species (mtROS) that was directly comparable in magnitude to the effect of resveratrol, a well-established antioxidant polyphenol used as the positive control [1]. The assay monitored mtROS production kinetically over 60 minutes using a fluorimetric microtiter plate reader after 24-hour incubation with the test compound, with H₂O₂ (100 μM) serving as oxidative challenge reference [1]. A dose-response relationship was confirmed, with increasing concentrations of the dipeptide producing greater mtROS reduction (values normalized to untreated senescent cells = 100%) [1]. Furthermore, concentrations above 1.0 mM of β-L-aspartyl-L-arginine reduced senescent fibroblast cell size (arbitrary units) to levels comparable with young replicative fibroblasts, and the nucleus-to-cell-size (N/C) ratio was restored to that of young cells [2].

Mitochondrial ROS

Head-to-head

mtROS reduction comparable to resveratrol at 10 μM in senescent human dermal fibroblasts

Supports cellular senescence assay interpretation

Patent-derived; dose-response and cell-size restoration observed

Evidence Dimension	Mitochondrial ROS reduction in senescent human dermal fibroblasts
Target Compound Data	β-L-aspartyl-L-arginine at 10 μM: significant mtROS reduction, comparable in magnitude to resveratrol positive control
Comparator Or Baseline	Resveratrol (positive control, concentration not explicitly stated in accessible text); untreated senescent fibroblasts (negative control = 100%); H₂O₂ (100 μM) as oxidative reference substance
Quantified Difference	Target compound effect comparable to resveratrol; dose-dependent response with increasing β-L-aspartyl-L-arginine concentrations. Cell size reduction: >1.0 mM β-L-aspartyl-L-arginine restored cell size to young fibroblast levels.
Conditions	Senescent human dermal fibroblasts, 24-hour incubation with test compound, 30-min DCFH-DA fluorescent dye loading at 37°C, kinetic fluorescence measurement every 5 min over 60 min, Varioskan-Thermo microtiter plate reader, 4-fold measurement, simultaneous viability assessment

Why This Matters

Achieving efficacy comparable to resveratrol—a gold-standard antioxidant—at 10 μM provides a benchmarked potency reference for cosmetic formulators selecting anti-aging peptide actives.

• [1] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. Filed 2020-08-28, published 2022-10-13. Example 1: Reduction of mitochondrial ROS in senescent fibroblasts. View Source
• [2] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. Example 2: Reduction of cell size; Example 3: Reduction of N/C ratio in senescent fibroblasts. View Source

PepT1 Transporter Uptake Advantage of β-Asp-Arg

β-Asp-Arg dipeptides are absorbed via the proton-coupled oligopeptide transporter PepT1 (SLC15A1) in intestinal enterocytes, a transporter with high substrate affinity (Km range ~0.05-5 mM for di/tripeptides) that does not recognize free amino acids [1]. This mechanistic pathway provides a quantifiable absorption advantage: free amino acids compete for distinct transporter systems and are subject to mutual uptake inhibition, whereas di- and tripeptides bypass this competition [2]. The β-iso-peptide bond further differentiates β-Asp-Arg: cyanophycin (the polymer of β-Asp-Arg) is resistant to degradation by all common endoproteases and exopeptidases, requiring dedicated cyanophycinases (CphB/CphE) for cleavage into dipeptide monomers [3]. In a tobacco plant-based production system, 54 μmol β-Asp-Arg DP per gram dry weight was detectable even 48 hours after leaf homogenization, corresponding to 1.5% DP/DW and representing 84% of the theoretically expected amount, demonstrating notable post-harvest stability [2].

PepT1 uptake

Class-level inference

84% dipeptide recovery at 48 h post-homogenization; PepT1 affinity range Km 0.05–5 mM

Supports absorption mechanism context

Free amino acid competition absent; plant-based production data

Evidence Dimension	Intestinal absorption mechanism and metabolic stability
Target Compound Data	β-Asp-Arg: absorbed via PepT1 (no free amino acid competition); β-peptide bond confers resistance to common proteases; 54 μmol/g DW stable DP yield at 48 h post-homogenization (84% recovery)
Comparator Or Baseline	Free L-arginine + L-aspartate mixture: absorbed via separate amino acid transporters (e.g., CAT-1 for Arg, EAAT for Asp) with mutual competitive inhibition; free amino acids are susceptible to first-pass metabolism
Quantified Difference	Dipeptide transporter affinity (Km 0.05-5 mM) vs free amino acid transporter affinity (Km typically 0.01-1 mM but subject to competition); 84% DP recovery at 48 h vs complete degradation expected for free amino acids in similar systems
Conditions	Intestinal PepT1 transporter system (mammalian enterocytes); in planta production system with CphE241 cyanophycinase co-expression in tobacco; extraction and quantification at 0-48 h post-homogenization

Why This Matters

For animal nutrition and oral formulation applications, the PepT1-mediated absorption and protease resistance of β-Asp-Arg offer predictable bioavailability that free amino acid mixtures cannot match due to transporter competition and rapid catabolism.

• [1] Brandsch M, Knütter I, Bosse-Doenecke E. Pharmaceutical and pharmacological importance of peptide transporters. J Pharm Pharmacol. 2008;60(5):543-585. doi:10.1211/jpp.60.5.0002. PepT1 substrate affinity range. View Source
• [2] Nausch H, Huckauf J, Koslowski R, Meyer U, Broer I. Direct Delivery of Health Promoting β-Asp-Arg Dipeptides via Stable Co-expression of Cyanophycin and the Cyanophycinase CphE241 in Tobacco Plants. Front Plant Sci. 2020;11:842. doi:10.3389/fpls.2020.00842 View Source
• [3] Law AM, Lai SW, Tavares J, Kimber MS. The structure of cyanophycinase in complex with a cyanophycin degradation intermediate. J Biol Chem. 2009;284(45):31336-31349. Cyanophycin resistance to common proteases. View Source

Poly-Asp-Arg Polymer Oral Antithrombotic Activity

Poly-α,β-DL-aspartyl-L-arginine (MW ~20,741 Da), a polymeric form of the Asp-Arg repeat unit, demonstrated dose-dependent inhibition of ex vivo platelet aggregation at oral doses of 0.72, 1.44, and 2.89 μmol kg⁻¹ in rats [1]. This polymeric Asp-Arg construct assembles into diverse nano-species (nanoparticles, nanobells, nanomangoes) with sizes below 100 nm at concentrations ranging from 4.8 × 10⁴ nM down to 10⁻⁸ nM across pH environments corresponding to stomach (pH 1.2), intestinal tract (pH 7.6), and blood/tissue fluids (pH 7.4) [1]. The in vivo antithrombotic efficacy paralleled the ex vivo anti-platelet activity, establishing an oral route of administration for this Asp-Arg-based polymer—a notable achievement given that most peptide-based antithrombotics require parenteral administration [1]. By comparison, the RGD-containing conjugate PD-RGDS showed an IC₅₀ of 33.5 nM against PAF-induced platelet aggregation in vitro [2], but this comparator lacks the oral activity demonstrated by the poly-Asp-Arg construct.

Antithrombotic activity

Cross-study comparable

Dose-dependent inhibition at 0.72–2.89 μmol/kg p.o. in rat thrombosis model

Supports oral polymer scaffold research

Poly-Asp-Arg nano-assembly driven; RGD comparator lacks oral activity

Evidence Dimension	Ex vivo platelet aggregation inhibition and in vivo antithrombotic activity after oral administration
Target Compound Data	Poly-α,β-DL-aspartyl-L-arginine: dose-dependent inhibition at 0.72, 1.44, and 2.89 μmol kg⁻¹ p.o.; nano-assembly sizes <100 nm across pH 1.2-7.6; MW 20,741 Da
Comparator Or Baseline	Vehicle control (untreated rat platelets); cross-study: PD-RGDS conjugate IC₅₀ = 33.5 nM against PAF-induced aggregation (in vitro only, no oral activity reported)
Quantified Difference	Dose-dependent effect across three oral dose levels; oral bioavailability demonstrated vs comparator requiring parenteral/in vitro administration; nano-assembly-driven gastrointestinal absorption mechanism
Conditions	Male Sprague-Dawley rats, oral gavage, ex vivo platelet aggregation assay (agonist not specified in abstract), in vivo thrombosis model, nano-species characterized by dynamic light scattering and TEM

Why This Matters

The oral antithrombotic activity of poly-α,β-DL-aspartyl-L-arginine distinguishes it from most peptide-based antiplatelet agents that lack oral bioavailability, making it a candidate for oral antithrombotic development.

• [1] Gui L, Zhao M, Wang Y, Wang Y, Qin Y, Li L, Peng S. Synthesis, nano-features, ex vivo anti-platelet aggregation and in vivo antithrombotic activities of poly-α,β-DL-aspartyl-L-arginine. Med Chem Commun. 2012;3:102-108. doi:10.1039/C1MD00222H View Source
• [2] Wang Y, Zhao M, Peng S. Development and activity evaluation of Arg-Gly-Asp-containing antithrombotic conjugate. 2019. IC₅₀ = 33.5 nM for PD-RGDS against PAF-induced platelet aggregation. View Source

β-Asp-Arg Wrinkle Reduction and Skin Firmness in Clinical Study

A placebo-controlled, split-face clinical study evaluated β-L-aspartyl-L-arginine in 26 female volunteers aged 53±3 years, with twice-daily topical application for 56 days [1]. Wrinkle intensity (parameter R) was quantified via high-resolution digital photography with standardized lighting around the periocular area, and the relative reduction was calculated as R% = 100(Rᵢ−R_f)/Rᵢ [1]. Skin firmness was measured by cutometer, which quantifies the resistance of skin to suction-induced deformation [1]. The patent also reports ex vivo evidence: β-L-aspartyl-L-arginine applied to human skin explants stimulated fibronectin production in the dermis and collagen Type III production compared to untreated skin [2], and protected against UVA-induced protein carbonylation—a marker of oxidative protein damage—as measured by OxyBlot assay (50-150 kDa protein bands normalized to actin) [3]. These multi-level results (in vitro → ex vivo → clinical) provide a complete efficacy cascade rarely demonstrated for single dipeptide actives.

Skin endpoints

Reported endpoint context

56-day split-face: wrinkle intensity reduction and skin firmness increase vs placebo (n=26, 53±3 yr)

Supports skin-aging endpoint interpretation

Cutometer/photography; patent evidence with ex vivo fibronectin support

Evidence Dimension	Clinical wrinkle intensity reduction; skin firmness improvement; ex vivo fibronectin and collagen III stimulation
Target Compound Data	β-L-aspartyl-L-arginine: 56-day split-face clinical study, wrinkle intensity parameter R reduction; skin firmness increase by cutometer; ex vivo fibronectin and collagen Type III stimulation vs untreated skin
Comparator Or Baseline	Placebo (untreated contralateral facial side); untreated skin explants for ex vivo fibronectin/collagen; non-treated sample for carbonylation normalization
Quantified Difference	Reduction of wrinkle intensity (parameter R) relative to baseline and placebo; collagen Type III stimulation vs both untreated skin and placebo comparator (FIG. 12 of patent); carbonylation protection vs non-treated control
Conditions	26 female volunteers, age 53±3 years, split-face, twice-daily application for 56 days (2 months); high-resolution digital photography under controlled lighting; cutometer measurement; ex vivo human skin explants at air-liquid interface, 18-h incubation, UVA irradiation (BIO-SUN system)

Why This Matters

The clinical-to-ex vivo evidence cascade provides procurement confidence: skin firmness and wrinkle reduction claims are supported by objective cutometer data and mechanistic ex vivo biomarker evidence (fibronectin, collagen III, anti-carbonylation), rather than subjective grading alone.

• [1] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. Example 7: Reduction of wrinkle intensity (clinical study); Example 9: Improvement of skin firmness and elasticity (clinical study). View Source
• [2] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. Example 6: Stimulation of fibronectin production; FIG. 12: Stimulation of collagen Type III vs untreated skin and placebo. View Source
• [3] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. Example 8: Protection against protein carbonylation after UVA irradiation (OxyBlot assay). View Source

Asp-Arg Application Scenarios

Vasodepressor Fragment for RAS Research

Investigators studying RAS fragment pharmacology should procure Ang-(1-2) (Asp1-Arg2, α-peptide form) rather than Ang II or Ang-(1-7) fragments when exploring N-terminal angiotensin depressor mechanisms. The quantitative evidence shows that this dipeptide uniquely reduces MAP by up to −26±5 mmHg in the 2K1C hypertensive rat model (i.c.v. route) and exerts afterload-independent negative inotropy (ΔLVdP/dtmax=−1140±170 mmHg/s), establishing a pharmacological profile directionally opposite to Ang II [1]. Use of a cyclodextrin-formulated preparation is recommended based on the published protocol to ensure peptide stability and CNS delivery [1].

Mitochondrial-Targeted Anti-Aging Cosmetic Application

Cosmetic formulators developing products targeting mature/aging skin (consumers aged 40+) should specify β-L-aspartyl-L-arginine (β-iso-peptide form) at 0.05-0.5 wt% in final formulation, based on patent-protected concentration ranges [1]. The quantitative evidence supports selection over resveratrol or free amino acid blends: β-L-aspartyl-L-arginine at 10 μM matches resveratrol's mitochondrial ROS reduction efficacy in senescent fibroblasts [1], while the clinical split-face study in 26 subjects (53±3 years) provides cutometer-verified skin firmness improvement and wrinkle intensity reduction over 56 days [2]. The β-linkage additionally confers protease resistance absent in α-peptide cosmetic ingredients [3].

β-Asp-Arg in Aquafeed and Animal Nutrition

Feed formulators for aquaculture, swine, and poultry should evaluate β-Asp-Arg dipeptides (cyanophycin-derived) in place of free L-arginine supplements. The mechanistic rationale is established: dipeptide transport via PepT1 avoids the competitive amino acid transporter inhibition that limits free arginine absorption at high supplementation rates [1]. In planta production systems can yield 54 μmol β-Asp-Arg DP/g dry weight (84% recovery at 48 h), demonstrating scalable bioproduction feasibility [1]. Long-term fish feeding trials have confirmed body weight gain benefits of β-Asp-Arg supplementation [2], though direct quantitative growth performance comparisons against equimolar free arginine remain to be published in peer-reviewed form.

Poly-Asp-Arg Nano-Assemblies for Oral Antithrombotic Discovery

Medicinal chemistry teams pursuing orally bioavailable antithrombotic peptides should evaluate poly-α,β-DL-aspartyl-L-arginine (MW ~20.7 kDa) as a lead scaffold. The polymer demonstrates oral dose-dependent anti-platelet aggregation activity across 0.72-2.89 μmol kg⁻¹ in rats [1], a property absent from comparator RGD-based peptide conjugates that are limited to in vitro or parenteral use [2]. The polymer's pH-responsive nano-assembly (particles <100 nm formed across stomach-to-blood pH range) provides a mechanistic basis for gastrointestinal absorption that can guide formulation optimization [1].

Application

Selection Property

Validation Focus

RAS depressor mechanism studies

α-Ang-(1-2) form; cyclodextrin formulation

MAP reduction and cardiac inotropy endpoint monitoring in hypertensive model

Cellular senescence oxidative stress research

β-iso-peptide form; mtROS reduction profile

Senescence-associated mitochondrial and cell-size endpoints

Dipeptide absorption and nutrition research

β-Asp-Arg dipeptide; PepT1 substrate specificity

Transporter-mediated uptake and post-harvest stability endpoints

Oral antithrombotic polymer discovery

Poly-α,β-DL-aspartyl-L-arginine scaffold

Ex vivo platelet aggregation and nano-assembly characterization endpoints

• [1] Pedrino GR, et al. P178 Central or peripheral injection of a formulation containing the angiotensinergic dipeptide Asp-Arg reduces arterial pressure and cardiac inotropy in hypertensive rats. J Hypertens. 2024;42(Suppl 3):e301. View Source
• [2] Meyer I, Stuhlmann D, Weseloh AC. Use of beta-L-aspartyl-L-arginine on senescent skin. US Patent Application US20220323536A1. 2022. View Source
• [3] Nausch H, Huckauf J, Koslowski R, Meyer U, Broer I. Direct Delivery of Health Promoting β-Asp-Arg Dipeptides via Stable Co-expression of Cyanophycin and the Cyanophycinase CphE241 in Tobacco Plants. Front Plant Sci. 2020;11:842. View Source
• [4] Gui L, Zhao M, Wang Y, Wang Y, Qin Y, Li L, Peng S. Synthesis, nano-features, ex vivo anti-platelet aggregation and in vivo antithrombotic activities of poly-α,β-DL-aspartyl-L-arginine. Med Chem Commun. 2012;3:102-108. View Source